Cas no 520-33-2 (Hesperetin)

Hesperetin is a flavanone glycoside, exhibiting potent antioxidant properties with potential applications in the prevention of oxidative stress-related diseases. Its unique structure allows for enhanced scavenging of free radicals and modulation of cellular signaling pathways, making it an attractive compound for further research in areas such as cardiovascular health and inflammation regulation.

Hesperetin structure

Product Name:Hesperetin

CAS No:520-33-2

MF:C₁₆H₁₄O₆

MW:302.278765201569

MDL:MFCD00075646

CID:37976

PubChem ID:87571088

Update Time:2025-09-24

Hesperetin Chemical and Physical Properties

Names and Identifiers

- Hesperetin
- 3,5,7-Trihydroxy-4-methoxyflavanone
- 4-Methoxy-3,5,7-trihydroxyflavanone
- Hesperin
- 3',5,7-Trihydroxy-4'-methoxyflavanone
- 4'-Methoxy-3',5,7-trihydroxyflavanone
- Hesperetine
- Hesperitin
- (S)-Hesperetin
- HESPERETIN(P) PrintBack
- HESPERETIN(RG)
- (S)-3',5,7-Trihydroxy-4'-methoxyflavanone
- 3',5,7-TRIHYDROXY-4-METHOXYFLAVANONE
- Eriodictyol 4'-monomethyl ether
- 4-Methoxy-3,5',7'-trihydroxyflavanone
- [ "" ]
- YSO2
- Prestwick_908
- (S)-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)chroman-4-one
- 5,7,3'-Trihydroxy-4'-methoxyflavanone
- AIONOLUJZLIMTK-AWEZNQCLSA-N
- Q9Q3D557F1
- (S)-2,3-Dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-4-benzopyrone
- (2S)-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-2,3-dihydro-4H-chromen-4-one
- 4'-Methoxy-3',5,7-trih
- (S)-2,3-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-4H-1-benzopyran-4-one
- 3',5,7-Trihydroxy 4'-methoxyflavanone
- SMR001557653
- (-)-(S)-hesperetin
- (-)-hesperetin
- MLSMR
- MLS002667896
- CS-0111125
- Hesperetin, >=95%
- (+/-)-Hesperetin, analytical standard
- ACon1_002327
- EN300-23521574
- BRD-A44482398-001-01-3
- Hesperetin, analytical standard
- NCGC00095618-01
- HY-N0168A
- DTXSID80274404
- 5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-2,3-dihydro-4H-1-benzopyran-4-one
- (R)-Hesperetin
- 5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-1-benzopyran-4-one
- AS-11672
- NS00096467
- 5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-2,3-dihydrochromen-4-one
- (2S)-5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-4-chromanone, 3',5,7-Trihydroxy-4-methoxyflavanone
- CHEMBL88169
- 69097-99-0
- 5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-2,3-dihydro-4H-chromen-4-one
- 5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)chroman-4-one
- rac-Hesperetin
- 3',7-Trihydroxy-4'-methoxyflavanone
- CHEBI:95167
- 5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-4-chromanone
- NCGC00095618-02
- (+/-)-Hesperetin
- (Rac)-Hesperetin
- NSC-641520
- NCI60_014043
- HMS3656C03
- 5,3'-Trihydroxy-4'-methoxyflavanone
- FE387278-0643-4EBB-902D-C81B1FCDE1F8
- 4H-1-Benzopyran-4-one,3-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-, (S)-
- HMS3373J01
- AKOS015995360
- Flavanone,5,7-trihydroxy-4'-methoxy-
- Q27166968
- XH167423
- DTXSID70859446
- 5,7-dihydroxy-2-(3-hydroxy-4-methoxy-phenyl)chroman-4-one
- NSC641520
- NSC57654
- SY057338
- FT-0626940
- SCHEMBL765368
- 4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-, (2S)-
- MDL： MFCD00075646
- Inchi： 1S/C16H14O6/c1-21-13-3-2-8(4-10(13)18)14-7-12(20)16-11(19)5-9(17)6-15(16)22-14/h2-6,14,17-19H,7H2,1H3
- InChI Key： AIONOLUJZLIMTK-UHFFFAOYSA-N
- SMILES： O1C2C=C(C=C(C=2C(CC1C1C=CC(=C(C=1)O)OC)=O)O)O
- BRN： 309850

Computed Properties

Exact Mass: 302.07900
Monoisotopic Mass: 302.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 413
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 63
XLogP3: 2.4
Topological Polar Surface Area: 96.2
Molecular Weight: 302.28

Experimental Properties

Color/Form: Powder
Density: 1.2514 (rough estimate)
Melting Point: 227.0 to 233.0 deg-C
Boiling Point: 586.2°C at 760 mmHg
Flash Point: 223 °C
Refractive Index: -4 ° (C=1.8, EtOH)
Solubility: 273mg/L
Water Partition Coefficient: Soluble in water (partly), dilute alkalis, and ethanol (50 mg/ml).
PSA: 96.22000
LogP: 2.51850
Merck: 4670
Solubility: Not determined

Hesperetin Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36/37/39
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R36/37/38
Safety Term：S26-S36/37/39

Hesperetin Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Hesperetin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N0168-10mM*1mLinDMSO	Hesperetin	520-33-2	98.87%	10mM*1mLinDMSO	￥550	2023-07-26
MedChemExpress	HY-N0168-50mg	Hesperetin	520-33-2	99.12%	50mg	￥500	2025-04-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H107699-20mg	Hesperetin	520-33-2	,≥98%	20mg	¥184.90	2023-09-02
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0035-20mg	Hesperetin	520-33-2	HPLC≥98%	20mg	￥90元	2023-09-15
ChemFaces	CFN98842-20mg	Hesperetin	520-33-2	>=98%	20mg	$40	2021-07-22
S e l l e c k ZHONG GUO	S2308-10mg	Hesperetin	520-33-2	99.73%	10mg	¥573.3	2023-09-16
S e l l e c k ZHONG GUO	S2308-25mg	Hesperetin	520-33-2	99.73%	25mg	¥810.81	2023-09-16
S e l l e c k ZHONG GUO	S2308-50mg	Hesperetin	520-33-2	99.73%	50mg	¥1220.31	2023-09-16
S e l l e c k ZHONG GUO	S2308-100mg	Hesperetin	520-33-2	99.73%	100mg	¥1556.1	2023-09-16
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R011769-1g	Hesperetin	520-33-2	97%	1g	￥66	2022-09-30

Hesperetin Production Method

Production Method 1

520-26-3

10236-47-2

520-33-2

90-74-4

480-41-1

Reaction Conditions

1.1 Catalysts: Glucosidase, β- Solvents: Dimethyl sulfoxide , Water ; 90 min, pH 5.5, 95 °C

Reference

: Hydrolysis of Flavanone Glycosides by β-Glucosidase from Pyrococcus furiosus and Its Application to the Production of Flavanone Aglycones from Citrus Extracts

Shin, Kyung-Chul; Nam, Hyun-Koo; Oh, Deok-Kun, Journal of Agricultural and Food Chemistry, 2013, 61(47), 11532-11540

Hesperetin Raw materials

Hesperetin Preparation Products

Hesperetin Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

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(CAS:520-33-2)HESPERETIN

Order Number:LE6495;LE10414

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:49

Price ($):discuss personally

Email:18501500038@163.com

Amadis Chemical Company Limited

Gold Member

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(CAS:520-33-2)Hesperetin

Order Number:A828900

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 05:29

Price ($):379.0

Email:sales@amadischem.com

Product Official Link

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

(CAS:520-33-2)Hesperetin

Order Number:CRN0687

Stock Status:in stock

Quantity:5mg/20mg/50mg

Purity:≥98%

Pricing Information Last Updated:Friday, 14 March 2025 10:55

Price ($):

Email:1197063825@qq.com

Product Official Link

Hesperetin Spectrogram

1H NMR

300 MHz

DMSO

13C NMR

Hesperetin Related Literature

1. Bioavailability of orally administered water-dispersible hesperetin and its effect on peripheral vasodilatation in human subjects: implication of endothelial functions of plasma conjugated metabolites

Hiroko Takumi,Hiroyasu Nakamura,Terumi Simizu,Ryoko Harada,Takashi Kometani,Tomonori Nadamoto,Rie Mukai,Kaeko Murota,Yoshichika Kawai,Junji Terao Food Funct. 2012 3 389
2. Hesperetin ameliorates hepatic oxidative stress and inflammation via the PI3K/AKT-Nrf2-ARE pathway in oleic acid-induced HepG2 cells and a rat model of high-fat diet-induced NAFLD

Jingda Li,Tianqi Wang,Panpan Liu,Fuyuan Yang,Xudong Wang,Weilong Zheng,Wenlong Sun Food Funct. 2021 12 3898
3. Endogenous porphyrin fluorescence as a biomarker for monitoring the anti-angiogenic effect in antitumor response to hesperetin loaded nanoparticles in experimental oral carcinogenesis

Gurushankar K,Shaiju S. Nazeer,Gohulkumar M,Ramapurath S. Jayasree,Madhavan Nirmal R,Krishnakumar N RSC Adv. 2014 4 46896
4. Hesperetin and its sulfate and glucuronide metabolites inhibit TNF-α induced human aortic endothelial cell migration and decrease plasminogen activator inhibitor-1 (PAI-1) levels

Juan Antonio Giménez-Bastida,Antonio González-Sarrías,Fernando Vallejo,Juan Carlos Espín,Francisco A. Tomás-Barberán Food Funct. 2016 7 118
5. Evaluation of colorimetric methods for quantification of citrus flavonoids to avoid misuse

Rui Huang,Wenyan Wu,Shuyu Shen,Jiawen Fan,Yue Chang,Shiguo Chen,Xingqian Ye Anal. Methods 2018 10 2575

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520-33-2 (Hesperetin) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:520-33-2)HESPERETIN

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Amadis Chemical Company Limited

(CAS:520-33-2)Hesperetin

Purity:99%

Quantity:500g

Price ($):379.0

Cas no 520-33-2 (Hesperetin)

Hesperetin Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Hesperetin Security Information

Hesperetin Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Hesperetin Pricemore >>

Hesperetin Production Method

Production Method 1

Hesperetin Raw materials

Hesperetin Preparation Products

Hesperetin Suppliers

Hesperetin Spectrogram

Hesperetin Related Literature

Related Categories

520-33-2 (Hesperetin) Related Products